An In-depth Technical Guide on (2-Amino-4,5-dimethylthiophen-3-yl)(4-chlorophenyl)methanone (CAS Number: 50508-66-2): A Key Intermediate in the Synthesis of BET Bromodomain Modulators
An In-depth Technical Guide on (2-Amino-4,5-dimethylthiophen-3-yl)(4-chlorophenyl)methanone (CAS Number: 50508-66-2): A Key Intermediate in the Synthesis of BET Bromodomain Modulators
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical compound (2-Amino-4,5-dimethylthiophen-3-yl)(4-chlorophenyl)methanone, CAS Number 50508-66-2. This document details its chemical and physical properties, synthesis via the Gewald reaction, and its significant role as a key intermediate in the development of potent modulators of the Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4. The guide includes detailed experimental protocols for its synthesis and subsequent conversion into thieno[3,2-f][1][2][3]triazolo[4,3-a][1][3]diazepine-based BET inhibitors. Furthermore, it presents quantitative biological data for representative final products, outlines experimental procedures for assessing their biological activity, and visualizes the key synthetic and signaling pathways involved.
Introduction
(2-Amino-4,5-dimethylthiophen-3-yl)(4-chlorophenyl)methanone is a substituted 2-aminothiophene that has garnered significant interest in medicinal chemistry. While the compound itself does not have extensively reported direct biological activity, it serves as a crucial building block for the synthesis of a class of compounds known as thieno[3,2-f][1][2][3]triazolo[4,3-a][1][3]diazepines. These derivatives are potent inhibitors and degraders of the BET family of bromodomains, with BRD4 being a primary target.[4] BRD4 is an epigenetic reader that plays a critical role in regulating the transcription of oncogenes such as c-Myc, making it a high-value therapeutic target in various cancers.[3] This guide will focus on the synthesis of the core compound and its elaboration into these biologically active molecules.
Chemical and Physical Properties
The fundamental properties of (2-Amino-4,5-dimethylthiophen-3-yl)(4-chlorophenyl)methanone are summarized in the table below.[1][2][5]
| Property | Value |
| CAS Number | 50508-66-2 |
| Molecular Formula | C₁₃H₁₂ClNOS |
| Molecular Weight | 265.76 g/mol [2] |
| Appearance | Solid[5] |
| Purity | Typically ≥98%[2] |
| Storage Temperature | 2-8°C, protected from light[1][2] |
| Predicted Boiling Point | 435.4 ± 45.0 °C[1] |
| Predicted Density | 1.303 ± 0.06 g/cm³[1] |
| Synonyms | 2-Amino-3-(p-chlorobenzoyl)-4,5-dimethylthiophene, (2-amino-4,5-dimethyl-3-thienyl)(4-chlorophenyl)methanone[1][5] |
Synthesis of the Core Compound
The synthesis of (2-Amino-4,5-dimethylthiophen-3-yl)(4-chlorophenyl)methanone is typically achieved through the Gewald reaction, a multi-component reaction that is highly effective for the preparation of polysubstituted 2-aminothiophenes.[6][7][8]
Gewald Reaction Workflow
The general workflow for the Gewald synthesis of the title compound is depicted below. It involves the condensation of a ketone (butan-2-one), an active methylene nitrile (4-chlorobenzoylacetonitrile), and elemental sulfur in the presence of a base.[9]
Caption: General workflow for the Gewald synthesis of the core compound.
Experimental Protocol: Gewald Synthesis
This protocol is a representative procedure based on the principles of the Gewald reaction.[8][9][10]
Materials:
-
Butan-2-one
-
4-Chlorobenzoylacetonitrile
-
Elemental Sulfur
-
Morpholine (or another suitable base like piperidine or triethylamine)
-
Ethanol (or another suitable solvent like methanol or DMF)
-
Ice bath
-
Stirring apparatus
-
Filtration apparatus
Procedure:
-
In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.0 equivalent of 4-chlorobenzoylacetonitrile and 1.1 equivalents of butan-2-one in a minimal amount of ethanol.
-
To this solution, add 1.1 equivalents of elemental sulfur.
-
Add a catalytic amount of morpholine (approximately 0.1-0.2 equivalents).
-
Stir the mixture at room temperature for 30 minutes.
-
Gently heat the reaction mixture to reflux (around 50-60°C) and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, cool the reaction mixture to room temperature.
-
If a precipitate forms, cool the flask in an ice bath to maximize precipitation.
-
Collect the solid product by vacuum filtration.
-
Wash the collected solid with cold ethanol to remove any unreacted starting materials and impurities.
-
Dry the product under vacuum to yield (2-Amino-4,5-dimethylthiophen-3-yl)(4-chlorophenyl)methanone. Further purification can be achieved by recrystallization from a suitable solvent if necessary.
Application as a Synthetic Intermediate for BET Modulators
The primary utility of (2-Amino-4,5-dimethylthiophen-3-yl)(4-chlorophenyl)methanone lies in its role as a precursor for the synthesis of thieno[3,2-f][1][2][3]triazolo[4,3-a][1][3]diazepines. A prominent example of a compound in this class is (+)-JQ1, a potent and selective BET bromodomain inhibitor.[11]
Synthetic Pathway to Thieno[3,2-f][1][2][3]triazolo[4,3-a][1][3]diazepines
The multi-step synthesis from the core 2-aminothiophene to the final thienotriazolodiazepine involves the formation of a diazepine ring followed by the annulation of a triazole ring.[2][11]
Caption: Synthetic pathway from the core compound to thienotriazolodiazepines.
Experimental Protocol: Synthesis of a (+)-JQ1 Analog
The following is a representative multi-step protocol for the synthesis of a thienotriazolodiazepine, exemplified by the synthesis of (S)-tert-butyl 2-(4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1][2][3]triazolo[4,3-a][1][3]diazepin-6-yl)acetate, a close analog of (+)-JQ1.[2][11]
Step 1: Formation of the Thienodiazepineone
-
React (2-Amino-4,5-dimethylthiophen-3-yl)(4-chlorophenyl)methanone with a protected amino acid, such as Boc-glycine, under standard peptide coupling conditions (e.g., using HATU or HBTU as a coupling agent and a non-nucleophilic base like DIPEA in a solvent such as DMF).
-
The resulting amide is then subjected to Boc-deprotection using an acid like trifluoroacetic acid (TFA) in dichloromethane (DCM).
-
The deprotected amine undergoes intramolecular cyclization upon heating, often in the presence of a mild acid catalyst, to form the seven-membered diazepine ring, yielding a thienodiazepinone intermediate.
Step 2: Thionation
-
The thienodiazepinone is converted to the corresponding thionolactam by treatment with a thionating agent such as Lawesson's reagent or phosphorus pentasulfide (P₂S₅) in a suitable solvent like THF or toluene at an elevated temperature.
Step 3: Triazole Ring Formation
-
The thionolactam is reacted with hydrazine hydrate to form an amidrazone intermediate.
-
This intermediate is then cyclized with an appropriate reagent to form the triazole ring. For the synthesis of the target molecule, this is achieved by reacting with tert-butyl 2,2-diethoxyacetate in the presence of an acid catalyst, followed by heating to effect cyclization and elimination, yielding the final thieno[3,2-f][1][2][3]triazolo[4,3-a][1][3]diazepine product.
Biological Activity of Thienotriazolodiazepine Derivatives
Thienotriazolodiazepines derived from the core compound are potent inhibitors of the BET family of bromodomains (BRD2, BRD3, BRD4, and BRDT). The representative compound (+)-JQ1 exhibits high affinity for these bromodomains.
Quantitative Biological Data
The following table summarizes the inhibitory and binding affinities of (+)-JQ1 for various BET bromodomains.
| Target Protein | Assay Type | Parameter | Value (nM) |
| BRD2 (N-terminal) | IC₅₀ | Inhibition | 17.7 |
| BRD4 (C-terminal) | IC₅₀ | Inhibition | 32.6 |
| BRD4 (N-terminal) | IC₅₀ | Inhibition | 76.9 |
| BRD4 (N-terminal) | Kₐ | Binding Affinity | 49 |
| BRD3 (N-terminal) | Kₐ | Binding Affinity | 59.5 |
| BRD3 (C-terminal) | Kₐ | Binding Affinity | 82 |
| BRD4 (C-terminal) | Kₐ | Binding Affinity | 90.1 |
| BRD2 (N-terminal) | Kₐ | Binding Affinity | 128 |
| BRDT (N-terminal) | Kₐ | Binding Affinity | 190 |
Mechanism of Action: BRD4 Inhibition and Degradation
As BET inhibitors, thienotriazolodiazepines competitively bind to the acetyl-lysine binding pockets of BRD4, preventing its interaction with acetylated histones. This displaces BRD4 from chromatin, leading to the downregulation of target genes, including the oncogene MYC.
More advanced derivatives, known as Proteolysis Targeting Chimeras (PROTACs), can be synthesized from these inhibitors. These PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to the target protein (BRD4), leading to its ubiquitination and subsequent degradation by the proteasome.
Caption: Mechanism of action of thienotriazolodiazepine-based BET inhibitors and PROTACs.
Experimental Protocols for Biological Evaluation
BET Bromodomain Binding Assays
6.1.1. AlphaScreen Assay [6][12] This assay measures the competitive binding of the test compound to the BET bromodomain.
Materials:
-
GST-tagged BET bromodomain protein (e.g., BRD4-BD1)
-
Biotinylated acetylated histone peptide
-
Streptavidin-coated donor beads
-
Anti-GST antibody-coated acceptor beads
-
Assay buffer
-
384-well microplate
-
AlphaScreen-compatible plate reader
Procedure:
-
Prepare serial dilutions of the test compound.
-
In a 384-well plate, add the GST-tagged BET protein, the biotinylated histone peptide, and the test compound.
-
Incubate at room temperature for 30 minutes to allow for binding equilibrium.
-
Add a suspension of anti-GST acceptor beads and incubate for 60 minutes.
-
Add a suspension of streptavidin donor beads and incubate for 60 minutes in the dark.
-
Read the plate on an AlphaScreen reader. The signal is inversely proportional to the binding of the test compound.
-
Calculate IC₅₀ values from the dose-response curve.
6.1.2. Time-Resolved Fluorescence Energy Transfer (TR-FRET) Assay [13][14][15] This assay also measures competitive binding based on the proximity of donor and acceptor fluorophores.
Materials:
-
His-tagged BET bromodomain protein
-
Biotinylated acetylated histone peptide
-
Terbium-conjugated anti-His antibody (donor)
-
Streptavidin-conjugated fluorophore (e.g., d2) (acceptor)
-
Assay buffer
-
384-well microplate
-
TR-FRET compatible plate reader
Procedure:
-
Prepare serial dilutions of the test compound.
-
In a 384-well plate, add the His-tagged BET protein, the biotinylated histone peptide, and the test compound.
-
Add the Terbium-conjugated anti-His antibody and the streptavidin-conjugated acceptor.
-
Incubate at room temperature for 1-2 hours, protected from light.
-
Read the plate using a TR-FRET reader, measuring emission at two wavelengths (e.g., 620 nm for the donor and 665 nm for the acceptor).
-
Calculate the TR-FRET ratio, which is inversely proportional to the binding of the test compound.
-
Determine IC₅₀ values from the dose-response curve.
Cellular Assays
6.2.1. Western Blot for BRD4 Degradation [1][5] This assay is used to quantify the degradation of BRD4 protein induced by a PROTAC derivative.
Materials:
-
Cancer cell line (e.g., HeLa, THP-1)
-
Test compound (PROTAC)
-
Lysis buffer (e.g., RIPA) with protease inhibitors
-
Primary antibodies (anti-BRD4, anti-loading control e.g., GAPDH or β-actin)
-
HRP-conjugated secondary antibody
-
Chemiluminescent substrate
Procedure:
-
Seed cells in a multi-well plate and allow them to adhere overnight.
-
Treat cells with various concentrations of the PROTAC for different time points (e.g., 2, 4, 8, 16, 24 hours).
-
Lyse the cells and determine the protein concentration of the lysates.
-
Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.
-
Block the membrane and then incubate with the primary anti-BRD4 antibody overnight at 4°C.
-
Wash the membrane and incubate with the HRP-conjugated secondary antibody.
-
Add the chemiluminescent substrate and visualize the protein bands using an imaging system.
-
Quantify the band intensities relative to the loading control to determine the extent of BRD4 degradation.
6.2.2. Cell Viability Assay (MTT or CCK-8) [1] This assay measures the effect of the compound on cell proliferation and viability.
Materials:
-
Cancer cell line
-
Test compound
-
96-well plate
-
MTT or CCK-8 reagent
-
Microplate reader
Procedure:
-
Seed cells in a 96-well plate and allow them to attach overnight.
-
Treat the cells with a range of concentrations of the test compound for 48-72 hours.
-
Add MTT or CCK-8 reagent to each well and incubate for 1-4 hours.
-
If using MTT, add a solubilizing agent to dissolve the formazan crystals.
-
Measure the absorbance at the appropriate wavelength.
-
Calculate the cell viability as a percentage relative to the vehicle-treated control and determine the IC₅₀ value.
Conclusion
(2-Amino-4,5-dimethylthiophen-3-yl)(4-chlorophenyl)methanone is a valuable and versatile synthetic intermediate. Its efficient synthesis via the Gewald reaction provides access to the thieno[3,2-f][1][2][3]triazolo[4,3-a][1][3]diazepine scaffold, which is central to the development of potent BET bromodomain inhibitors and degraders. These final products have demonstrated significant potential in preclinical studies for the treatment of cancer and other diseases driven by BET protein dysregulation. This guide provides the necessary technical information for researchers to synthesize and evaluate this core compound and its biologically active derivatives, thereby facilitating further drug discovery and development efforts in this important therapeutic area.
References
- 1. GB2243829A - Preparation of thieno-triszolo-diazepine derivatives - Google Patents [patents.google.com]
- 2. Scalable syntheses of the BET bromodomain inhibitor JQ1 - PMC [pmc.ncbi.nlm.nih.gov]
- 3. US4155913A - Thienotriazolodiazepine derivatives - Google Patents [patents.google.com]
- 4. Cas 50508-66-2,2-AMino-3-(p-chlorobenzoyl)-4,5-diMethylthiophene | lookchem [lookchem.com]
- 5. WO2013030150A1 - 6h-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepines - Google Patents [patents.google.com]
- 6. bpsbioscience.com [bpsbioscience.com]
- 7. 6H-Thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepine, 2-bromo-4-(2-chlorophenyl)- | C14H8BrClN4S | CID 171613 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. d-nb.info [d-nb.info]
- 9. researchgate.net [researchgate.net]
- 10. benchchem.com [benchchem.com]
- 11. Scalable syntheses of the BET bromodomain inhibitor JQ1 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. benchchem.com [benchchem.com]
- 13. reactionbiology.com [reactionbiology.com]
- 14. bpsbioscience.com [bpsbioscience.com]
- 15. General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex - PMC [pmc.ncbi.nlm.nih.gov]
